Cas no 1936670-39-1 (Furan, 2-(chloromethyl)tetrahydro-2-[(trimethylsilyl)methyl]-)

• Product Name: Furan, 2-(chloromethyl)tetrahydro-2-[(trimethylsilyl)methyl]-
• CAS No: 1936670-39-1
• MF: C₉H₁₉ClOSi
• MW: 206.785063028336
• CID: 5284502
• Update Time: 2025-06-08

Furan, 2-(chloromethyl)tetrahydro-2-[(trimethylsilyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(chloromethyl)tetrahydro-2-[(trimethylsilyl)methyl]-

• Inchi： 1S/C9H19ClOSi/c1-12(2,3)8-9(7-10)5-4-6-11-9/h4-8H2,1-3H3
• InChI Key： VDLJTSACBRYBCQ-UHFFFAOYSA-N
• SMILES： O1CCCC1(CCl)C[Si](C)(C)C

Additional information on Furan, 2-(chloromethyl)tetrahydro-2-[(trimethylsilyl)methyl]-

Chemical Profile of Furan, 2-(chloromethyl)tetrahydro-2-[(trimethylsilyl)methyl]- (CAS No. 1936670-39-1)

Furan, 2-(chloromethyl)tetrahydro-2-[(trimethylsilyl)methyl]-, identified by the CAS number 1936670-39-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the tetrahydrofuran (THF) class, featuring a unique structural motif that includes a chloromethyl group and a trimethylsilyl (TMS) methyl group at the 2-position of the tetrahydrofuran ring. The presence of these functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The chloromethyl group (-CH₂Cl) is a well-known nucleophilic center that can undergo various reactions such as nucleophilic substitution, addition reactions, and condensation reactions. This property allows for the facile introduction of chiral centers or other functional groups into the molecular framework, making it valuable in medicinal chemistry. On the other hand, the trimethylsilyl (TMS) group (-Si(CH₃)₃) serves as an excellent protecting group for alcohols and a stabilizing moiety for reactive intermediates. Its ability to enhance reaction selectivity and protect sensitive functional groups has made it indispensable in synthetic protocols.

Recent advancements in synthetic methodologies have highlighted the utility of Furan, 2-(chloromethyl)tetrahydro-2-[(trimethylsilyl)methyl]- in constructing biologically active scaffolds. For instance, studies have demonstrated its role in the synthesis of tetrahydrofuran-based heterocycles, which are prevalent in many pharmacologically active compounds. The compound's ability to participate in ring-closing metathesis and other cycloaddition reactions has opened new avenues for designing novel therapeutic agents.

In the context of drug discovery, the structural features of Furan, 2-(chloromethyl)tetrahydro-2-[(trimethylsilyl)methyl]- make it an attractive building block for developing small-molecule inhibitors targeting various biological pathways. Researchers have leveraged its reactivity to create derivatives with enhanced binding affinity and selectivity towards enzymes such as kinases and proteases. Additionally, its compatibility with modern solid-phase synthesis techniques has facilitated high-throughput screening campaigns, accelerating the identification of lead compounds.

The trimethylsilyl (TMS) group in this compound also plays a crucial role in protecting sensitive functionalities during multi-step syntheses. For example, in cases where both hydroxyl and carbonyl groups are present in a molecule, TMS can selectively protect one while allowing reactions at the other site. This level of control is essential for constructing complex molecules without unwanted side reactions.

Recent studies have also explored the use of Furan, 2-(chloromethyl)tetrahydro-2-[(trimethylsilyl)methyl]- in cross-coupling reactions, particularly palladium-catalyzed couplings such as Suzuki-Miyaura and Heck reactions. These transformations have been instrumental in linking aryl or vinyl moieties to the tetrahydrofuran core, generating libraries of diverse compounds for biological evaluation. The efficiency and scalability of these reactions have made them valuable tools in industrial settings as well.

The compound's stability under various reaction conditions further underscores its utility as an intermediate. Unlike some reactive intermediates that require stringent handling protocols, Furan, 2-(chloromethyl)tetrahydro-2-[(trimethylsilyl)methyl]- can often be stored and handled under ambient conditions without significant degradation. This stability not only simplifies laboratory workflows but also reduces costs associated with storage and transportation.

In conclusion, Furan, 2-(chloromethyl)tetrahydro-2-[(trimethylsilyl)methyl]- (CAS No. 1936670-39-1) represents a valuable asset in synthetic chemistry and drug development. Its unique structural features enable a wide range of chemical transformations, making it indispensable for constructing complex molecular architectures. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain a cornerstone in pharmaceutical innovation.